N-cyclopropyl-1'-[(5-ethyl-2-furyl)methyl]-1,4'-bipiperidine-3-carboxamide

• IUPAC Name: N-cyclopropyl-1-[1-[(5-ethylfuran-2-yl)methyl]piperidin-4-yl]piperidine-3-carboxamide
• InChI: InChI=1S/C21H33N3O2/c1-2-19-7-8-20(26-19)15-23-12-9-18(10-13-23)24-11-3-4-16(14-24)21(25)22-17-5-6-17/h7-8,16-18H,2-6,9-15H2,1H3,(H,22,25)
• InChI Key: XNMZWATUBDVBFE-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(O1)CN2CCC(CC2)N3CCCC(C3)C(=O)NC4CC4
• Molecular Formula: C21H33N3O2
• Molecular Weight: 359.5 g/mol

Description

N-cyclopropyl-1'-[(5-ethyl-2-furyl)methyl]-1,4'-bipiperidine-3-carboxamide is a compound that belongs to the class of opioid analgesics. It has been found to have potential therapeutic applications in the management of pain and addiction.

Mechanism of Action

The mechanism of action of N-cyclopropyl-1'-[(5-ethyl-2-furyl)methyl]-1,4'-bipiperidine-3-carboxamide involves its binding to the mu-opioid receptor, which results in the activation of downstream signaling pathways. This activation leads to the inhibition of the release of neurotransmitters such as substance P and glutamate, which are involved in the transmission of pain signals. The compound also activates the reward pathway in the brain, which is responsible for the development of addiction.
Biochemical and Physiological Effects:
N-cyclopropyl-1'-[(5-ethyl-2-furyl)methyl]-1,4'-bipiperidine-3-carboxamide has been found to have potent analgesic effects in animal models of acute and chronic pain. It has also been found to reduce the development of tolerance and dependence to opioids. The compound has been shown to have a high affinity for the mu-opioid receptor, which is responsible for the analgesic effects of opioids. It has also been found to activate the reward pathway in the brain, which is responsible for the development of addiction.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-cyclopropyl-1'-[(5-ethyl-2-furyl)methyl]-1,4'-bipiperidine-3-carboxamide in lab experiments is its potent analgesic effects. This makes it a useful tool for studying the mechanisms of pain and the development of tolerance and dependence to opioids. However, one of the limitations of using this compound is its potential for addiction. This makes it important to use caution when handling and administering the compound in lab experiments.

Future Directions

There are several future directions for the study of N-cyclopropyl-1'-[(5-ethyl-2-furyl)methyl]-1,4'-bipiperidine-3-carboxamide. One direction is to study the potential therapeutic applications of the compound in the management of pain and addiction. Another direction is to study the mechanisms of tolerance and dependence to opioids and how this compound can be used to mitigate these effects. Additionally, further research is needed to understand the potential side effects of this compound and to develop safer and more effective opioid analgesics.

Synthesis Methods

The synthesis of N-cyclopropyl-1'-[(5-ethyl-2-furyl)methyl]-1,4'-bipiperidine-3-carboxamide involves the reaction of cyclopropylamine with 1-(5-ethyl-2-furyl)methylpiperidin-4-one, followed by the addition of a carboxamide group to the nitrogen atom of the piperidine ring. This reaction results in the formation of the target compound with a yield of around 50%.

Scientific Research Applications

N-cyclopropyl-1'-[(5-ethyl-2-furyl)methyl]-1,4'-bipiperidine-3-carboxamide has been extensively studied for its potential therapeutic applications in the management of pain and addiction. It has been found to have a high affinity for the mu-opioid receptor, which is responsible for the analgesic effects of opioids. Several studies have shown that this compound has potent analgesic effects in animal models of acute and chronic pain. It has also been found to reduce the development of tolerance and dependence to opioids.